Cas no 5342-58-5 (1,3-Butanediamine,N3-(4-chlorophenyl)-N1-(1-methylethyl)-, hydrobromide (1:1))

• Product Name: 1,3-Butanediamine,N3-(4-chlorophenyl)-N1-(1-methylethyl)-, hydrobromide (1:1)
• CAS No: 5342-58-5
• MF: C₁₃H₂₂BrClN₂
• MW: 321.684181690216
• CID: 384637
• PubChem ID: 24180986
• Update Time: 2025-04-19

1,3-Butanediamine,N3-(4-chlorophenyl)-N1-(1-methylethyl)-, hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanediamine,N3-(4-chlorophenyl)-N1-(1-methylethyl)-, hydrobromide (1:1)
• 3-N-(4-chlorophenyl)-1-N-propan-2-ylbutane-1,3-diamine,hydrobromide
• NSC3613
• NSC-3613
• N~3~-(4-Chlorophenyl)-N~1~-(propan-2-yl)butane-1,3-diamine--hydrogen bromide (1/1)
• DTXSID70636113
• 5342-58-5

• Inchi： 1S/C13H21ClN2.BrH/c1-10(2)15-9-8-11(3)16-13-6-4-12(14)5-7-13;/h4-7,10-11,15-16H,8-9H2,1-3H3;1H
• InChI Key： MZDBJCCWYFEPJB-UHFFFAOYSA-N
• SMILES： Br.ClC1C=CC(=CC=1)NC(C)CCNC(C)C

Computed Properties

• Exact Mass: 240.13953
• Monoisotopic Mass: 320.065489
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 177
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1

Experimental Properties

• Density: 1.049
• Boiling Point: 359.6°Cat760mmHg
• Flash Point: 171.3°C
• Refractive Index: 1.54
• PSA: 24.06
• LogP: 4.95050